molecular formula C18H18ClNO3S B8305901 1-Pentanone, 1-(5-chloro-2-thienyl)-5-[4-(4,5-dihydro-2-oxazolyl)phenoxy]-

1-Pentanone, 1-(5-chloro-2-thienyl)-5-[4-(4,5-dihydro-2-oxazolyl)phenoxy]-

Cat. No.: B8305901
M. Wt: 363.9 g/mol
InChI Key: IUSSDDDRONVHBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Pentanone, 1-(5-chloro-2-thienyl)-5-[4-(4,5-dihydro-2-oxazolyl)phenoxy]- is a useful research compound. Its molecular formula is C18H18ClNO3S and its molecular weight is 363.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Pentanone, 1-(5-chloro-2-thienyl)-5-[4-(4,5-dihydro-2-oxazolyl)phenoxy]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Pentanone, 1-(5-chloro-2-thienyl)-5-[4-(4,5-dihydro-2-oxazolyl)phenoxy]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H18ClNO3S

Molecular Weight

363.9 g/mol

IUPAC Name

1-(5-chlorothiophen-2-yl)-5-[4-(4,5-dihydro-1,3-oxazol-2-yl)phenoxy]pentan-1-one

InChI

InChI=1S/C18H18ClNO3S/c19-17-9-8-16(24-17)15(21)3-1-2-11-22-14-6-4-13(5-7-14)18-20-10-12-23-18/h4-9H,1-3,10-12H2

InChI Key

IUSSDDDRONVHBY-UHFFFAOYSA-N

Canonical SMILES

C1COC(=N1)C2=CC=C(C=C2)OCCCCC(=O)C3=CC=C(S3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture consisting of 2-chloro-5-(5-chloropentanoyl)thiophene (3c) (2.13 g, 0.009 mol), sodium iodide (1.1 g, 0.0073 mol), 2-(4-hydroxyphenyl)-4,5-dihydro-oxazole (1.99 g, 0.010 mol), and anhydrous potassium carbonate (5.2 g, 0.045 mol) in acetonitrile (50 ml) was refluxed for 48 hrs., cooled and filtered. The resulting solution was deprived of the solvent and the residue was taken up with ethyl acetate (100 ml). After washing with water and subsequent drying on anydrous sodium sulfate the solution was evaporated to dryness. The resulting solid was crystallized via benzene:cyclohexane (1:1) to give pure 4c (3.17 g; 97%). M.p. 143°-144° C. Anal. (C18H18ClNO3S).
Quantity
2.13 g
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step Two
Quantity
1.99 g
Type
reactant
Reaction Step Three
Quantity
5.2 g
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
Yield
97%

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